Inhibitors
An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0005327 | (5Z)-2-Amino-1-methyl-5-[(4-methylsulfonylphenyl)methylidene]imidazol-4-one;methanesulfonic acid | 1051931-39-5 | C12H13N3O3S • CH3SO3H |
| VC0005341 | 5-[(E)-Prop-1-enyl]benzo[1,3]dioxole | 120-58-1 | C10H10O2 |
| VC0005329 | 9,12-Octadecadiynoic Acid | 2012-14-8 | C18H28O2 |
| VC0005280 | 5-(Piperazine-1-sulfonyl)isoquinoline dihydrochloride | 210297-47-5 | C13H17Cl2N3O2S |
| VC0005346 | Triapine | 236392-56-6 | C7H9N5S |
| VC0005334 | 4-phenyl-1,2,3-Thiadiazole | 25445-77-6 | C8H6N2S |
| VC0005324 | N-(3-pyridyl)-Indomethacin amide | 261766-29-4 | C24H20ClN3O3 |
| VC0005323 | Indomethacin heptyl ester | 282728-47-6 | C26H30ClNO4 |
| VC0005325 | N-Octyl-1-(4-chlorobenzoyl)-2-methyl-5-methoxy-1H-indole-3-acetamide | 282728-65-8 | C27H33ClN2O3 |
| VC0005305 | Caspase-3 Inhibitor III | 285570-60-7 | C21H31ClN4O11 |
| VC0005328 | 2-[(3E)-6-Fluoro-2-methyl-3-[(4-methylsulfanylphenyl)methylidene]inden-1-yl]acetic acid | 32004-67-4 | C20H17FO2S |
| VC0005337 | 6-Aminonicotinamide | 329-89-5 | C6H7N3O |
| VC0005322 | 8,11,14-Eicosatriynoic Acid | 34262-64-1 | C20H28O2 |
| VC0005408 | Acetyl Podocarpic Acid Anhydride | 344327-48-6 | C38H46O7 |
| VC0005336 | 2-[[(6-Bromo-1H-imidazo[4,5-b]pyridin-2-yl)thio]methyl]benzonitrile | 355827-05-3 | C14H9BrN4S |
| VC0005332 | 4-[[6-(Ethylamino)-2-[[1-(phenylmethyl)-5-indolyl]amino]-4-pyrimidinyl]amino]-1-cyclohexanol | 359886-84-3 | C27H32N6O |
| VC0005331 | Cdk1/2 Inhibitor III | 443798-47-8 | C15H13F2N7O2S2 |
| VC0005320 | 4-Hydroxybenzo[h]quinoline-3-carboxylic acid | 51726-83-1 | C14H9NO3 |
| VC0005343 | Nanaomycin C | 58286-55-8 | C16H15NO5 |
| VC0005326 | Salicylic acid, valerate | 64206-54-8 | C12H14O4 |
| VC0005321 | N-acetyl-2-carboxy Benzenesulfonamide | 849067-18-1 | C9H9NO5S |
| VC0005419 | MMP-2 Inhibitor II | 869577-51-5 | C16H17NO6S2 |
| VC0005267 | CID 11846148 | 916440-85-2 | C16H10BrN3O2 |
| VC0005418 | cis-trismethoxy Resveratrol | 94608-23-8 | C17H18O3 |
| VC0005345 | CID 5464467 | 95933-74-7 | C7H8N2O4 |